Cas no 10399-13-0 (Methyl 2-Cyclohexyl-2-hydroxyphenylacetate)

• Product Name: Methyl 2-Cyclohexyl-2-hydroxyphenylacetate
• CAS No: 10399-13-0
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD00269807
• CID: 48577
• PubChem ID: 112035
• Update Time: 2025-05-19

Methyl 2-Cyclohexyl-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyclohexyl-2-hydroxy-2-phenylacetate
• Methyl 2-cyclohexyl-2-hydroxyphenylacetate
• Cyclohexylmandelic Acid Methyl Ester
• Methyl 2-Cyclohexyl-
• METHYL 2-CYCLOHEXYL-2-HYDROXY-PHENYLACETATE
• Methyl cyclohexylphenylglycolate
• α-Cyclohexylmandelic acid methyl ester
• Methyl α-cyclohexyl-alpha-hydroxybenzenacetate
• UNII-3B92G18V2B
• Z3093895972
• Methyl cyclohexyl mandelate
• MFCD00269807
• FT-0628700
• methyl2-cyclohexyl-2-hydroxy-2-phenylacetate
• SPTZOODMHSABLY-UHFFFAOYSA-N
• Methyl (RS)-2-Cyclohexyl-2-hydroxy-2-phenylacetate; Phenylcyclohexylglycolic Acid Methyl Ester; Oxybutynin Related Compound B
• EN300-18557135
• BCP12174
• 10399-13-0
• 3B92G18V2B
• Methyl (RS)-2-Cyclohexyl-2-hydroxy-2-phenylacetate (Phenylcyclohexylglycolic Acid Methyl Ester)
• AS-19702
• CS-0214633
• Q27256996
• DTXSID60864261
• METHYL .ALPHA.-CYCLOHEXYLMANDELATE
• Methyl alpha-cyclohexylmandelate
• AC-24404
• methyl 2-(6-cyclohexyl-6-hydroxycyclohexa-2,4-dien-1-yl)acetate
• AKOS015914952
• METHYL .ALPHA.-CYCLOHEXYL-.ALPHA.-PHENYLGLYCOLATE
• EINECS 233-862-3
• D95815
• A800870
• W-108833
• BENZENEACETIC ACID, .ALPHA.-CYCLOHEXYL-.ALPHA.-HYDROXY-, METHYL ESTER
• NS00053034
• METHYL ESTER OF PHENYLCYCLOHEXYLGLYCOLIC ACID
• methyl alpha-cyclohexyl-alpha-hydroxybenzeneacetate
• Methyl 2-Hydroxy-2-cyclohexyl-2-phenylacetate
• (+/-)-METHYL CYCLOHEXYLPHENYLGLYCOLATE
• SCHEMBL1610849
• STL581863
• methyl cyclohexyl(hydroxy)phenylacetate
• Methyl 2-Cyclohexyl-2-hydroxyphenylacetate

• MDL： MFCD00269807
• Inchi： 1S/C15H20O3/c1-18-14(16)15(17,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2,4-5,8-9,13,17H,3,6-7,10-11H2,1H3
• InChI Key： SPTZOODMHSABLY-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)(C1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: White crystalline solid
• Density: 1.13
• Melting Point: No data available
• Boiling Point: 373.4 °C at 760 mmHg
• Flash Point: 152.9 °C
• Refractive Index: 1.54
• PSA: 46.53000
• LogP: 2.62750
• Solubility: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 2-Cyclohexyl-2-hydroxyphenylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-Cyclohexyl-2-hydroxyphenylacetate

Comprehensive Overview of Methyl 2-Cyclohexyl-2-hydroxyphenylacetate (CAS No. 10399-13-0): Properties, Applications, and Industry Insights

Methyl 2-Cyclohexyl-2-hydroxyphenylacetate (CAS No. 10399-13-0) is a specialized organic compound that has garnered significant attention in the pharmaceutical, fragrance, and fine chemical industries. This ester derivative, characterized by its unique cyclohexyl and hydroxyphenyl moieties, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for high-purity compounds in research and industrial applications, understanding its synthesis, stability, and functional roles is critical for professionals in these fields.

The molecular structure of Methyl 2-Cyclohexyl-2-hydroxyphenylacetate combines a phenylacetate backbone with a hydroxyl group and a cyclohexyl substituent, contributing to its distinct physicochemical profile. This configuration enhances its solubility in organic solvents while providing reactivity for further chemical modifications. Researchers often explore its potential as a precursor in the synthesis of flavoring agents, pharmaceutical intermediates, and cosmetic ingredients, aligning with trends in sustainable and bio-based product development.

In the fragrance industry, Methyl 2-Cyclohexyl-2-hydroxyphenylacetate is valued for its ability to impart subtle floral and woody notes, making it a sought-after ingredient in premium perfumes and personal care products. As consumers increasingly favor natural and long-lasting scents, this compound's stability and low volatility position it as a viable alternative to traditional aroma chemicals. Its compatibility with other esters and alcohols further expands its utility in custom fragrance formulations.

From a synthetic perspective, the compound's hydroxyl group offers a reactive site for esterification, etherification, or oxidation reactions, enabling the creation of derivatives with tailored properties. Recent studies highlight its role in green chemistry applications, where catalysts and mild reaction conditions are employed to minimize environmental impact. This aligns with the global push toward sustainable manufacturing and reduced carbon footprints, addressing key concerns among eco-conscious consumers and regulatory bodies.

Quality control and analytical characterization of Methyl 2-Cyclohexyl-2-hydroxyphenylacetate are paramount for ensuring consistency in industrial applications. Techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely used to verify purity and identify impurities. These methods are particularly relevant given the rising demand for high-purity chemicals in pharmaceuticals, where even trace contaminants can compromise product efficacy and safety.

Market trends indicate a growing interest in specialty esters like Methyl 2-Cyclohexyl-2-hydroxyphenylacetate, driven by innovations in drug delivery systems and functional materials. For instance, its potential as a plasticizer or stabilizer in polymer formulations is under investigation, offering opportunities for material scientists. Additionally, its role in biodegradable formulations resonates with the circular economy model, a hot topic in both academic and industrial discussions.

In conclusion, Methyl 2-Cyclohexyl-2-hydroxyphenylacetate (CAS No. 10399-13-0) exemplifies the intersection of chemistry and innovation, with applications spanning multiple high-growth sectors. Its adaptability, combined with advancements in synthetic and analytical technologies, ensures its relevance in addressing contemporary challenges in healthcare, consumer goods, and environmental sustainability. For researchers and industry stakeholders, staying abreast of its developments is essential to leveraging its full potential.